7-(4-Methoxyphenyl)-1,4-thiazepan-5-one

• Molecular Formula: C12H15NO2S
• Molecular Weight: 237.32 g/mol
• IUPAC Name: 7-(4-methoxyphenyl)-1,4-thiazepan-5-one
• InChI: InChI=1S/C12H15NO2S/c1-15-10-4-2-9(3-5-10)11-8-12(14)13-6-7-16-11/h2-5,11H,6-8H2,1H3,(H,13,14)
• InChI Key: GVYWKFZAQBPVIC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC(=O)NCCS2

Description

7-(4-Methoxyphenyl)-1,4-thiazepan-5-one is a useful research compound. Its molecular formula is C12H15NO2S and its molecular weight is 237.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-aminoethanethiol hydrochloride (31.0 g, 0.273 mol) and 140 mL of methanol is cooled to 0° C. and treated with pulverized sodium hydroxide (12.0 g, 0.475 mol) followed by trans-methyl 4-methoxycinnamate (52.4 g, 0.273 mol). The reaction mixture is allowed to warm to room temperature and stirred for 5 days. The mixture is then heated to 60° C. for 30 minutes and filtered while still warm. The methanolic solution is concentrated to ca 1/4 volume and the product is isolated by filtration (35 g).